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1-Allyl-1h-indol-5-amine synthesis protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Allyl-1h-indol-5-amine

Cat. No.: B15324891

Reaction Scheme

The overall synthetic pathway can be summarized as follows:
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Allyl bromide, Base (e.g., NaH) (—\ Reducing Agent (e.g., SnCI2-2H20, H2/Pd-C)
5-Nitroindole Solvent (.. DMF) __ gof 1_jlyl-5-nitroindole Solvent (e.g., Ethanol) > 1-AIIyI-lH-indoI-S-amine)

Step 1: N-Allylation

(Dissolve 5-nitroindole in DMF)

Add NaH at 0°C

Stir for

30 min

Bromide

Add Allyl

Stir at RT for 2-4h

Quench with water

Extract with Ethyl Acetate
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(Purify by Column Chromatography)

|
Proceed to next step

Step 2: Nitro Reduction

(Dissolve 1-allyl-5-nitroindole in Ethanol)

4

Add SnCI2:2H20

4

Reflux for 2-3h

4

Remove solvent

4

Adjust pH to >8

4

Filter through Celite

4

Extract with Ethyl Acetate
\

Purify if necessary
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 To cite this document: BenchChem. [1-Allyl-1h-indol-5-amine synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15324891#1-allyl-1h-indol-5-amine-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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